![molecular formula C19H21NO5 B3008339 N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-7-methoxybenzofuran-2-carboxamide CAS No. 1421466-91-2](/img/structure/B3008339.png)
N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-7-methoxybenzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-7-methoxybenzofuran-2-carboxamide is a compound that has been the subject of scientific research in recent years. This compound has shown potential in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. The purpose of
Scientific Research Applications
Catalysis and Organic Synthesis
- 2,5-Dimethylfuran (DMF) , a key component of this compound, has been investigated for its catalytic properties. For instance:
Flavor and Fragrance Industry
- 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF) , a derivative of DMF, is a significant aroma chemical. It is commonly known as furaneol and is appreciated for its sensory properties in the food industry. Its methyl ether, 2,5-dimethyl-4-methoxy-3(2H)-furanone (DMMF) , is also relevant in flavor formulations .
Green Solvents and Renewable Energy
- DMF can be produced from fructose via a one-pot conversion using a Lewis–Brønsted acid mixture and Ru/C catalyst. This process highlights its potential as a green solvent and renewable energy precursor .
properties
IUPAC Name |
N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-7-methoxy-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO5/c1-11-9-14(12(2)24-11)15(21)7-8-20-19(22)17-10-13-5-4-6-16(23-3)18(13)25-17/h4-6,9-10,15,21H,7-8H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGICULMXDOIHMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(CCNC(=O)C2=CC3=C(O2)C(=CC=C3)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.